9-(4-(5-bromopyridin-2-yl)phenyl)-9H-carbazole

• Molecular Formula: C23H15BrN2
• Molecular Weight: 399.3 g/mol
• IUPAC Name: 9-[4-(5-bromopyridin-2-yl)phenyl]carbazole
• InChI: InChI=1S/C23H15BrN2/c24-17-11-14-21(25-15-17)16-9-12-18(13-10-16)26-22-7-3-1-5-19(22)20-6-2-4-8-23(20)26/h1-15H
• InChI Key: ISQCYECRWBCSSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=NC=C(C=C5)Br

Description

9-(4-(5-bromopyridin-2-yl)phenyl)-9H-carbazole is a useful research compound. Its molecular formula is C23H15BrN2 and its molecular weight is 399.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure for 1, 5 (4.84 g, 13.1 mmol), 5-bromo-2-iodopyridine (3.72 g, 13.1 mmol), tetrakis(triphenylphosphine)palladium(0) (0.757 g, 0.655 mmol), Na2CO3 (4.97 g, 46.9 mmol), H2O (45 mL) and THF (75 mL) yielded 6 (4.73 g, 90% yield) as a colorless solid after flash chromatography (SiO2, 1:1 hexanes-dichloromethane) and subsequent trituration with EtOAc.